Cas no 1249425-52-2 (1-bromo-2-2-bromo-1-(propan-2-yloxy)ethylbenzene)

1-bromo-2-2-bromo-1-(propan-2-yloxy)ethylbenzene structure
1249425-52-2 structure
Product Name:1-bromo-2-2-bromo-1-(propan-2-yloxy)ethylbenzene
CAS No:1249425-52-2
MF:C11H14Br2O
MW:322.03626203537
CID:5959165
PubChem ID:62113530
Update Time:2025-07-09

1-bromo-2-2-bromo-1-(propan-2-yloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-[2-bromo-1-(1-methylethoxy)ethyl]-
    • 1-Bromo-2-(2-bromo-1-isopropoxyethyl)benzene
    • 1-bromo-2-2-bromo-1-(propan-2-yloxy)ethylbenzene
    • 1-bromo-2-[2-bromo-1-(propan-2-yloxy)ethyl]benzene
    • CS-0278849
    • EN300-1135004
    • AKOS011393434
    • 1249425-52-2
    • Inchi: 1S/C11H14Br2O/c1-8(2)14-11(7-12)9-5-3-4-6-10(9)13/h3-6,8,11H,7H2,1-2H3
    • InChI Key: UWBQTWFPKKOFSH-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=CC=C1C(OC(C)C)CBr

Computed Properties

  • Exact Mass: 321.93909g/mol
  • Monoisotopic Mass: 319.94114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.543±0.06 g/cm3(Predicted)
  • Boiling Point: 316.9±27.0 °C(Predicted)

1-bromo-2-2-bromo-1-(propan-2-yloxy)ethylbenzene Pricemore >>

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